Cas no 2138028-44-9 (7-Fluoro-1H-pyrazolo[3,4-c]pyridine)

• Product Name: 7-Fluoro-1H-pyrazolo[3,4-c]pyridine
• CAS No: 2138028-44-9
• MF: C₆H₄FN₃
• MW: 137.114463806152
• CID: 5259584
• Update Time: 2025-06-11

7-Fluoro-1H-pyrazolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-1H-pyrazolo[3,4-c]pyridine
• 1H-Pyrazolo[3,4-c]pyridine, 7-fluoro-

• Inchi： 1S/C6H4FN3/c7-6-5-4(1-2-8-6)3-9-10-5/h1-3H,(H,9,10)
• InChI Key： YYRXDVKXJVMGSO-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC2C=NNC1=2

Additional information on 7-Fluoro-1H-pyrazolo[3,4-c]pyridine

7-Fluoro-1H-pyrazolo[3,4-c]pyridine (CAS No. 2138028-44-9): A Versatile Scaffold in Modern Medicinal Chemistry

7-Fluoro-1H-pyrazolo[3,4-c]pyridine, identified by the CAS number 2138028-44-9, represents a structurally intriguing heterocyclic compound that has garnered significant attention in the realm of medicinal chemistry. This compound belongs to the pyrazolo[3,4-c]pyridine class, a scaffold known for its broad pharmacological potential and diverse biological activities. The presence of a fluorine atom at the 7-position introduces unique electronic and steric properties, making it a valuable building block for the design and synthesis of novel therapeutic agents.

The< strong>pyrazolo[3,4-c]pyridine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyridine ring. This structural motif is prevalent in many bioactive molecules, exhibiting a wide range of biological functions, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The incorporation of fluorine into this scaffold enhances the compound's metabolic stability and binding affinity to biological targets, making it an attractive candidate for drug development.

In recent years, there has been a surge in research focused on developing new heterocyclic compounds with potential therapeutic applications. Among these, 7-Fluoro-1H-pyrazolo[3,4-c]pyridine has emerged as a key intermediate in the synthesis of various pharmacologically active molecules. Its versatility as a scaffold allows for modifications at multiple positions, enabling the exploration of diverse chemical space and the identification of novel drug candidates.

One of the most compelling aspects of 7-Fluoro-1H-pyrazolo[3,4-c]pyridine is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. The pyrazolo[3,4-c]pyridine scaffold has been shown to interact effectively with kinase active sites, leading to the discovery of several potent inhibitors. The fluorine atom at the 7-position further enhances binding affinity by improving hydrophobic interactions and reducing metabolic degradation.

Recent studies have highlighted the< strong>pharmacological potential of derivatives of 7-Fluoro-1H-pyrazolo[3,4-c]pyridine. For instance, researchers have synthesized and characterized several analogs that exhibit significant activity against tyrosine kinases such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase). These compounds have shown promise in preclinical studies, demonstrating efficacy in inhibiting tumor growth and reducing inflammation. The fluorinated derivative has been particularly noted for its improved solubility and bioavailability compared to its non-fluorinated counterparts.

The< strong>bioisosteric replacement strategy has been extensively employed to optimize the pharmacokinetic properties of< strong>7-Fluoro-1H-pyrazolo[3,4-c]pyridine-based compounds. By replacing certain functional groups with bioisosteric equivalents while maintaining the core scaffold structure, researchers have been able to enhance drug-like properties such as metabolic stability and oral bioavailability. For example, replacing a hydrogen atom with a fluorine atom has been shown to significantly improve binding affinity to target proteins without compromising overall efficacy.

In addition to its applications in oncology research,< strong>7-Fluoro-1H-pyrazolo[3,4-c]pyridine has also shown promise in other therapeutic areas. Derivatives of this compound have been investigated for their potential antiviral and anti-inflammatory effects. The fluorine atom's ability to modulate electronic properties makes it an excellent candidate for designing molecules that can interact selectively with viral proteases or inflammatory cytokines. This has led to the discovery of several lead compounds that are currently undergoing further optimization for clinical use.

The< strong>synthetic methodologies employed in the preparation of< strong>7-Fluoro-1H-pyrazolo[3,4-c]pyridine-based derivatives are another area of active research. Researchers have developed efficient multi-step synthetic routes that allow for scalable production of these compounds. These methods often involve cyclization reactions followed by functional group transformations such as fluorination or alkylation. The development of novel synthetic strategies not only facilitates access to these compounds but also enables the rapid exploration of new chemical space.

The< strong>computational modeling plays a crucial role in understanding the interactions between< strong>7-Fluoro-1H-pyrazolo[3,4-c]pyridine-based compounds and their biological targets. Techniques such as molecular docking and molecular dynamics simulations have been used to predict binding affinities and understand binding mechanisms at an atomic level. These computational approaches complement experimental studies by providing insights into how structural modifications can influence biological activity.

In conclusion,< strong>7-Fluoro-1H-pyrazolo[3,4-c]pyridine(CAS No.< strong>2138028-44-9) is a versatile heterocyclic compound with significant potential in medicinal chemistry. Its unique structural features make it an excellent scaffold for designing novel therapeutic agents with applications ranging from oncology to antiviral and anti-inflammatory treatments. The ongoing research into derivatives of this compound continues to expand our understanding of its pharmacological properties and opens new avenues for drug discovery.